
Application Notes & Protocols for Safe Handling
of N-Nitrosobutylamine

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: N-Nitrosobutylamine

Cat. No.: B15468366 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-Nitrosobutylamine (also known as N-butyl-N-nitroso-1-butanamine or NDBA) is a potent

carcinogenic compound frequently utilized in experimental research to induce tumors in animal

models, particularly in the urinary bladder, liver, and lungs.[1][2] Its classification as a probable

human carcinogen (Group 2B by IARC) necessitates stringent safety protocols to minimize

exposure and ensure a safe laboratory environment.[3] This document provides detailed

application notes and protocols for the safe handling of N-Nitrosobutylamine.

Hazard Identification and Properties
N-Nitrosobutylamine is a yellow, oily liquid that is sensitive to light, especially ultraviolet light.

[3][4] It is crucial to understand its chemical and physical properties to handle it safely.

Table 1: Chemical and Physical Properties of N-Nitrosobutylamine
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Property Value Reference

CAS Number 924-16-3

Molecular Formula C8H18N2O [4]

Molecular Weight 158.24 g/mol [5]

Appearance Pale yellow, oily liquid [3][4]

Boiling Point 237 °C [4]

Solubility
Soluble in water, lipids, and

organic solvents
[3][6]

Stability
Sensitive to light; stable in

neutral or alkaline solutions
[5][7]

Table 2: Toxicological Data for N-Nitrosobutylamine

Parameter Value Species Reference

LD50 (Oral) 1200 mg/kg Rat [3]

LD50 (Subcutaneous) 1200 mg/kg Rat [3]

Carcinogenicity

Group 2B: Possibly

carcinogenic to

humans

IARC [3]

Carcinogenicity
Probable human

carcinogen
EPA [8]

Engineering Controls
The primary method for controlling exposure to N-Nitrosobutylamine is through robust

engineering controls.

Fume Hood: All work with N-Nitrosobutylamine, including weighing, dilution, and

administration, must be conducted in a certified chemical fume hood.[6] The fume hood

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0358200.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosodibutylamine
https://datasheets.scbt.com/sc-212246.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0358200.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0358200.htm
https://datasheets.scbt.com/sc-212246.pdf
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosodibutylamine
https://www.chemicalbook.com/msds/n-nitrosodibutylamine.pdf
https://www.benchchem.com/product/b15468366?utm_src=pdf-body
https://datasheets.scbt.com/sc-212246.pdf
https://datasheets.scbt.com/sc-212246.pdf
https://datasheets.scbt.com/sc-212246.pdf
https://iris.epa.gov/ChemicalLanding/&substance_nmbr%3D37
https://www.benchchem.com/product/b15468366?utm_src=pdf-body
https://www.benchchem.com/product/b15468366?utm_src=pdf-body
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15468366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


should be designed to prevent any part of the body, other than hands and arms, from

entering.[3]

Ventilation: Ensure the laboratory is well-ventilated to minimize the concentration of any

escaped vapors.[7]

Designated Area: A regulated, marked area should be established specifically for the

handling, use, and storage of N-Nitrosobutylamine.[1]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent dermal, ocular, and inhalation exposure.

Gloves: Double-gloving with nitrile gloves is recommended.[6] Gloves must be inspected

before use and changed frequently. Hands should be thoroughly washed after removing

gloves.[3][7]

Eye Protection: Tightly fitting safety goggles with side shields conforming to EN 166 (EU) or

NIOSH (US) standards are required.[7]

Lab Coat: A lab coat must be worn and should be removed before leaving the designated

work area.[6]

Respiratory Protection: If there is a risk of exceeding exposure limits, a full-face respirator

should be used.[7]

Storage and Handling Procedures
Proper storage and handling are critical to prevent accidental exposure and degradation of the

compound.

Storage: Store N-Nitrosobutylamine in its original, tightly sealed container in a cool, well-

ventilated, and designated area.[1][3] The storage site should be as close as practicable to

the laboratory where it will be used to minimize transportation.[7] Protect from light.[3]

Handling: Avoid all personal contact, including inhalation of vapors.[3] Do not eat, drink, or

smoke in areas where N-Nitrosobutylamine is handled.[7]
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Spill and Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is crucial.

Spill Cleanup:

Evacuate the area and alert others.[3]

Wear appropriate PPE, including respiratory protection.[5]

Contain the spill using an inert absorbent material.[5]

Collect the absorbed material into a suitable, closed container for disposal as hazardous

waste.[5]

Do not let the chemical enter drains.[7]

First Aid:

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[7]

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water.[7]

Eye Contact: Rinse eyes with pure water for at least 15 minutes, keeping eyelids open.

Seek immediate medical attention.[7]

Ingestion: Do not induce vomiting. Rinse the mouth with water and call a poison control

center or doctor immediately.[7]

Waste Disposal
N-Nitrosobutylamine and all contaminated materials must be disposed of as hazardous

waste.

Collect all waste in properly labeled, sealed containers.[6]

Store waste containers in a designated, secure area.
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Follow all local, state, and federal regulations for hazardous waste disposal.[9]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution
This protocol outlines the steps for preparing a stock solution of N-Nitrosobutylamine. All

procedures must be performed in a chemical fume hood.

Preparation:

Assemble all necessary materials: N-Nitrosobutylamine, solvent (e.g., methanol),

volumetric flasks, pipettes, and appropriate PPE.

Ensure the analytical balance is inside the fume hood or in a containment enclosure.

Weighing:

Tare a clean, dry vial on the analytical balance.

Carefully transfer the desired amount of N-Nitrosobutylamine to the vial using a clean

pipette.

Record the exact weight.

Dissolving:

Add a small amount of the solvent to the vial to dissolve the N-Nitrosobutylamine.

Carefully transfer the solution to a volumetric flask of the desired final volume.

Rinse the vial with additional solvent and add the rinsing to the volumetric flask to ensure

a complete transfer.

Dilution:

Add solvent to the volumetric flask until it is about two-thirds full.

Stopper the flask and invert it several times to mix.
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Carefully add solvent to the calibration mark.

Stopper and invert the flask again to ensure the solution is homogeneous.

Labeling and Storage:

Clearly label the flask with the chemical name, concentration, date of preparation, and

your initials.

Store the stock solution in a tightly sealed container in a designated, light-protected

storage area.
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Workflow for Safe Handling of N-Nitrosobutylamine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b15468366?utm_src=pdf-custom-synthesis
https://www.nj.gov/health/eoh/rtkweb/documents/fs/1406.pdf
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/nitrosamines.pdf
https://datasheets.scbt.com/sc-212246.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0358200.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosodibutylamine
https://www.lsuhsc.edu/admin/pfm/ehs/docs/N-Nitrosodiethylamine.pdf
https://www.chemicalbook.com/msds/n-nitrosodibutylamine.pdf
https://iris.epa.gov/ChemicalLanding/&substance_nmbr%3D37
https://iris.epa.gov/ChemicalLanding/&substance_nmbr%3D37
https://www.cpachem.com/msds?num=SB16651&dnl=sd_-_1_component%3B_N-Nitrosodibutylamine_%5BCAS_924-16-3%5D_%28SB16651%29_%28EU%29.pdf
https://www.benchchem.com/product/b15468366#laboratory-safety-procedures-for-handling-n-nitrosobutylamine
https://www.benchchem.com/product/b15468366#laboratory-safety-procedures-for-handling-n-nitrosobutylamine
https://www.benchchem.com/product/b15468366#laboratory-safety-procedures-for-handling-n-nitrosobutylamine
https://www.benchchem.com/product/b15468366#laboratory-safety-procedures-for-handling-n-nitrosobutylamine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15468366?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15468366?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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